Cas no 636-26-0 (5-methyl-2-mercaptopyrimidin-4-ol)

5-methyl-2-mercaptopyrimidin-4-ol structure
636-26-0 structure
Product name:5-methyl-2-mercaptopyrimidin-4-ol
CAS No:636-26-0
MF:C5H6N2OS
MW:142.1789
MDL:MFCD00234105
CID:39332
PubChem ID:87572971

5-methyl-2-mercaptopyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxy-5-methyl-2-mercaptopyrimidine
    • Methylthiouracil
    • 4-Hydroxy-2-mercapto-5-methylpyrimidine~2-Thiothymine
    • 5-Methyl-2-thiouracil
    • 2-Mercapto-5-methylpyrimidin-4-ol
    • 4(1H)-Pyrimidinone, 2,3-dihydro-5-methyl-2-thioxo-
    • 5-methyl-2-sulfanylidene-1H-pyrimidin-4-one
    • 4-Hydroxy-2-mercapto-5-methylpyrimidine
    • 4-Hydroxy-5-methyl-2-thiopyrimidine
    • 4-Hydroxy-5-methylpyrimidine-2-thione
    • 5-Methyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
    • 2-Thiothymine
    • Thiothymine
    • Thymine, 2-thio-
    • Uracil, 5-methyl-2-thio-
    • 5-methyl-2-sulfanylpyrimidin-4-ol
    • 5-methyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
    • NSC9377
    • ZLAQATDNGLKIEV-UHFFFAOYSA-N
    • 2,3-Dihydro-5-methyl-2-thioxo-4(1H)-pyrimidinone
    • 5-methyl-2-thioxo-1H-pyrimidin-4-one
    • 5
    • 5-methyl-2-mercaptopyrimidin-4-ol
    • AC-907/25004441
    • 5-methyl-4-oxy-2-thiopyrimidine
    • SCHEMBL25450
    • NCGC00260445-01
    • KSC-27-034A
    • SCHEMBL8139808
    • MFCD00009777
    • 5-Methyl-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone #
    • 5-methyl-2 thiouracil
    • EN300-97160
    • DTXSID9025665
    • ZLAQATDNGLKIEV-UHFFFAOYSA-
    • AKOS002263996
    • FT-0620619
    • 5-Methyl-2-thiouracil, 98%
    • Tox21_202899
    • CAS-636-26-0
    • AI3-26055
    • 2-thio-thymine
    • 5-Methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one
    • DS-3047
    • DTXCID505665
    • CHEMBL3186154
    • J-515497
    • 4(1H)-Pyrimidinone,3-dihydro-5-methyl-2-thioxo-
    • CCRIS 6069
    • KUC108901N
    • 636-26-0
    • SY050032
    • AC-8175
    • 2,3-dihydro-5-methyl-2-thioxopyrimidin-4(1H)-one
    • NS00120784
    • A834443
    • M0994
    • AKOS006228865
    • NSC 9377
    • CS-W018293
    • NSC-9377
    • InChI=1/C5H6N2OS/c1-3-2-6-5(9)7-4(3)8/h2H,1H3,(H2,6,7,8,9)
    • F3095-3971
    • pyrimidin-4(1H)-one, 2,3-dihydro-5-methyl-2-thioxo-
    • ALBB-033072
    • 4(1H)-Pyrimidinone,2,3-dihydro-5-methyl-2-thioxo-
    • MDL: MFCD00234105
    • Inchi: 1S/C5H6N2OS/c1-3-2-6-5(9)7-4(3)8/h2H,1H3,(H2,6,7,8,9)
    • InChI Key: ZLAQATDNGLKIEV-UHFFFAOYSA-N
    • SMILES: S=C1N([H])C([H])=C(C([H])([H])[H])C(N1[H])=O
    • BRN: 120488

Computed Properties

  • Exact Mass: 142.02000
  • Monoisotopic Mass: 142.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • Topological Polar Surface Area: 73.2
  • XLogP3: 0

Experimental Properties

  • Color/Form: Light yellow or white crystalline powder.
  • Density: 1.36
  • Melting Point: 265-267 ºC
  • Boiling Point: 329.7°C at 760 mmHg
  • Flash Point: 153.2°C
  • Refractive Index: 1.6430 (estimate)
  • Stability/Shelf Life: Stable but may be heat or light sensitive. Incompatible with strong oxidizing agents.
  • PSA: 80.74000
  • LogP: 0.74090
  • Solubility: Not determined.

5-methyl-2-mercaptopyrimidin-4-ol Security Information

5-methyl-2-mercaptopyrimidin-4-ol Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-methyl-2-mercaptopyrimidin-4-ol PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1228972-0.1g
5-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one
636-26-0 95%
0.1g
$19.0 2024-05-20
eNovation Chemicals LLC
D605044-25g
4-Hydroxy-5-methyl-2-mercaptopyrimidine
636-26-0 97%
25g
$350 2024-06-05
Enamine
EN300-97160-100.0g
5-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one
636-26-0 93%
100g
$251.0 2023-04-27
Life Chemicals
F3095-3971-10g
5-methyl-2-mercaptopyrimidin-4-ol
636-26-0 95%+
10g
$84.0 2023-09-06
Apollo Scientific
OR8770-100g
5-Methyl-2-thiouracil
636-26-0 98+%
100g
£147.00 2025-02-20
TRC
M257588-500mg
2-Mercapto-5-methylpyrimidin-4-ol
636-26-0
500mg
$ 65.00 2022-06-04
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
M0994-10G
5-Methyl-2-thiouracil
636-26-0 >98.0%(T)(HPLC)
10g
¥580.00 2024-04-16
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M135664-5g
5-methyl-2-mercaptopyrimidin-4-ol
636-26-0 ≥98.0%
5g
¥140.90 2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M0994-10g
5-methyl-2-mercaptopyrimidin-4-ol
636-26-0 98.0%(T)
10g
¥1035.0 2022-06-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R031791-25g
5-methyl-2-mercaptopyrimidin-4-ol
636-26-0 98%
25g
¥196 2024-05-22

5-methyl-2-mercaptopyrimidin-4-ol Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:636-26-0)5-methyl-2-mercaptopyrimidin-4-ol
Purity:99%/99%
Quantity:100g/25g
Price ($):336.0/181.0